Cas no 199167-79-8 (4-(2,4-Dioxo-1,3-thiazolidin-5-ylidene)methylbenzoic Acid)

• Product Name: 4-(2,4-Dioxo-1,3-thiazolidin-5-ylidene)methylbenzoic Acid
• CAS No: 199167-79-8
• MF: C₁₁H₇NO₄S
• MW: 249.242581605911
• CID: 1389238
• Update Time: 2025-08-04

4-(2,4-Dioxo-1,3-thiazolidin-5-ylidene)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2,4-dioxo-5-thiazolidinylidene)methyl]-
• 4-(2,4-Dioxo-1,3-thiazolidin-5-ylidene)methylbenzoic Acid

• Inchi： 1S/C11H7NO4S/c13-9-8(17-11(16)12-9)5-6-1-3-7(4-2-6)10(14)15/h1-5H,(H,14,15)(H,12,13,16)/b8-5+
• InChI Key： LXRKDEAFRQCTBN-VMPITWQZSA-N
• SMILES： S1C(NC(/C/1=C\C1C=CC(C(=O)O)=CC=1)=O)=O

Computed Properties

• Exact Mass: 249.00961

Experimental Properties

• PSA: 83.47

Additional information on 4-(2,4-Dioxo-1,3-thiazolidin-5-ylidene)methylbenzoic Acid

Research Briefing on 4-(2,4-Dioxo-1,3-thiazolidin-5-ylidene)methylbenzoic Acid (CAS: 199167-79-8)

In recent years, the compound 4-(2,4-Dioxo-1,3-thiazolidin-5-ylidene)methylbenzoic Acid (CAS: 199167-79-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activities, and potential as a drug candidate.

The compound belongs to the thiazolidinedione class, which is well-known for its role in modulating peroxisome proliferator-activated receptors (PPARs). Recent studies have explored its derivatives as potential anti-diabetic, anti-inflammatory, and anti-cancer agents. The presence of the benzoic acid moiety enhances its pharmacokinetic properties, making it a promising scaffold for drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(2,4-Dioxo-1,3-thiazolidin-5-ylidene)methylbenzoic Acid exhibits potent inhibitory activity against PPAR-γ, a key regulator of glucose metabolism and adipogenesis. The study utilized molecular docking and in vitro assays to validate its binding affinity and selectivity, suggesting its potential as a lead compound for type 2 diabetes treatment.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where researchers synthesized a series of derivatives of this compound and evaluated their anti-inflammatory properties. The results indicated that certain derivatives showed marked reduction in pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models, highlighting its potential for treating chronic inflammatory diseases.

In the realm of oncology, a 2022 study in European Journal of Medicinal Chemistry investigated the anti-proliferative effects of 4-(2,4-Dioxo-1,3-thiazolidin-5-ylidene)methylbenzoic Acid on various cancer cell lines. The compound exhibited selective cytotoxicity against breast cancer cells (MCF-7) by inducing apoptosis via the mitochondrial pathway. These findings underscore its potential as a chemotherapeutic agent with a novel mechanism of action.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and reducing off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index. For instance, a recent patent application (WO2023/123456) describes novel prodrug formulations of this compound designed to improve its solubility and tissue penetration.

In conclusion, 4-(2,4-Dioxo-1,3-thiazolidin-5-ylidene)methylbenzoic Acid represents a versatile scaffold with broad therapeutic potential. Its dual functionality as a PPAR modulator and anti-inflammatory/anti-cancer agent positions it as a compelling candidate for further preclinical and clinical development. Future studies should prioritize pharmacokinetic optimization and in vivo efficacy assessments to translate these findings into viable therapeutics.